t-Butyl (2-nitro-3,5,6-trichlorophenyl)acetate

• Molecular Formula: C12H12Cl3NO4
• Molecular Weight: 340.6 g/mol
• IUPAC Name: tert-butyl 2-(2,3,5-trichloro-6-nitrophenyl)acetate
• InChI: InChI=1S/C12H12Cl3NO4/c1-12(2,3)20-9(17)4-6-10(15)7(13)5-8(14)11(6)16(18)19/h5H,4H2,1-3H3
• InChI Key: SOAYEEGUFSKVRH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC1=C(C(=CC(=C1Cl)Cl)Cl)[N+](=O)[O-]

Description

T-Butyl (2-nitro-3,5,6-trichlorophenyl)acetate is a useful research compound. Its molecular formula is C12H12Cl3NO4 and its molecular weight is 340.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2,4,5-trichloronitrobenzene (Jpn. Kokai Tokyo Koho JP 81,169,651 (1980), Chem. Abstr. 1981,96, 162307 q)(103 g, 0.46 mol) and t-butyl chloroacetate (79 ml, 0.55 mol) in dry tetrahydrofuran (400 ml) was added dropwise over 30 minutes to a solution of potassium t-butoxide (128 g, 1.14 mol) in dry tetrahydrofuran (800 ml) with stirring, under nitrogen keeping the temperature at -40° C. After the addition was complete, the resulting dark blue solution was stirred for a further 30 minutes. The mixture was poured into 0.5M hydrochloric acid (2 L) and the product was extracted into ethyl acetate (2.5L and 1 L). The combined organic solutions were dried (MgSO4) and evaporated onto silica gel (70-200 m, 200 g). The silica gel was applied to the top of a silica gel chromatography column (800 g), and the product was eluted using a hexane/ethyl acetate gradient. Product-containing fractions were combined and evaporated to give a yellow solid, which was triturated with hexane to give t-butyl 2-nitro-3,5,6-trichlorophenylacetate (91.8 g, 59%) as a white solid.

Synthesis routes and methods II

Procedure details

Preparation 1: 5-Bromomethyl-6,7-dichloro-2,3-dimethoxyquinoxaline (a) A solution of 2,4,5-trichloronitrobenzene (103 g, 0.46 mol) and t-butyl chloroacetate (79 mL, 0.55 mol) in dry tetrahydrofuran (400 mL) was added dropwise over 30 minutes to a solution of potassium t-butoxide (128 g, 1.14 mol) in dry tetrahydrofuran (800 mL) with stirring, under nitrogen keeping the temperature at -40° C. After the addition was complete, the resulting dark blue solution was stirred for a further 30 minutes. The mixture was poured into 0.5M hydrochloric acid (2 L) and the product was extracted into ethyl acetate (2.5 L and 1 L). The combined organic solutions were dried (MgSO4) and evaporated onto silica gel (70-200μ, 200 g). The silica gel was applied to the top of a silica gel chromatography column (800 g), and the product was eluted using a hexane/ethyl acetate gradient. Product-containing fractions were combined and evaporated to give a yellow solid, which was triturated with hexane to give t-butyl (2-nitro-3,5,6-trichlorophenyl)acetate (91.8 g, 59%) as a white solid. Found C, 42.32; H, 3.50; N, 4.03. C12H12Cl3 NO4 requires C, 42.32; H, 3.55, N, 4.11%.